Cas no 20728-75-0 (2H-1-Benzopyran,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-3-methoxy-5,7-bis(phenylmethoxy)-, (2R-trans)- (9CI))

• Product Name: 2H-1-Benzopyran,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-3-methoxy-5,7-bis(phenylmethoxy)-, (2R-trans)- (9CI)
• CAS No: 20728-75-0
• MF: C₄₄H₄₀O₆
• MW: 664.784812927246
• CID: 290539
• PubChem ID: 13259567
• Update Time: 2025-04-19

2H-1-Benzopyran,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-3-methoxy-5,7-bis(phenylmethoxy)-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,2-[3,4-bis(phenylmethoxy)phenyl]-3,4-dihydro-3-methoxy-5,7-bis(phenylmethoxy)-, (2R-trans)- (9CI)
• (2R,3S)-2-[3,4-bis(phenylmethoxy)phenyl]-3-methoxy-5,7-bis(phenylmethoxy)-3,4-dihydro-2H-chromene
• (2R,3S)-5,7-dibenzyloxy-2-(3,4-dibenzyloxyphenyl)-3-methoxy-chroman
• (2R-trans)-2-(3,4-Bis(phenylmethoxy)phenyl)-3,4-dihydro-3-methoxy-5,7-bis(phenylmethoxy)-2H-1-benzopyran
• 5,7-BIS(BENZYLOXY)-2-[3,4-BIS(BENZYLOXY)PHENYL]-3-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN
• 20728-75-0
• EINECS 243-994-3
• DTXSID80942939
• NS00050716

• Inchi： 1S/C44H40O6/c1-45-43-27-38-40(48-30-34-18-10-4-11-19-34)25-37(46-28-32-14-6-2-7-15-32)26-41(38)50-44(43)36-22-23-39(47-29-33-16-8-3-9-17-33)42(24-36)49-31-35-20-12-5-13-21-35/h2-26,43-44H,27-31H2,1H3/t43-,44+/m0/s1
• InChI Key： ZVJPSRKBMYBYOV-JCGOJSMZSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 664.2826
• Monoisotopic Mass: 664.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 796.5°Cat760mmHg
• Flash Point: 293.4°C
• Refractive Index: 1.658
• PSA: 55.38